Cas no 61924-51-4 (2-Propenoic acid, 3-(3-fluorophenyl)-2-nitro-, ethyl ester)

• Product name: 2-Propenoic acid, 3-(3-fluorophenyl)-2-nitro-, ethyl ester
• CAS No: 61924-51-4
• MF: C₁₁H₁₀NO₄F
• MW: 239.1998
• CID: 1630977
• PubChem ID: 71391137

2-Propenoic acid, 3-(3-fluorophenyl)-2-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-fluorophenyl)-2-nitro-, ethyl ester
• ethyl 3-(3-fluorophenyl)-2-nitroprop-2-enoate
• DTXSID80813019
• 61924-51-4

• Inchi： InChI=1S/C11H10FNO4/c1-2-17-11(14)10(13(15)16)7-8-4-3-5-9(12)6-8/h3-7H,2H2,1H3
• InChI Key： LEDGVISTUMNBDP-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=CC1=CC(=CC=C1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.0594
• Monoisotopic Mass: 239.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44